Cas no 1702676-05-8 (4-chloro-3-fluoro-2-hydroxybenzoic acid)

• Product Name: 4-chloro-3-fluoro-2-hydroxybenzoic acid
• CAS No: 1702676-05-8
• MF: C₇H₄ClFO₃
• MW: 190.556264877319
• CID: 4611744
• PubChem ID: 129984006
• Update Time: 2025-06-09

4-chloro-3-fluoro-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-fluoro-2-hydroxybenzoic acid
• CTC67605
• 4-Chloro-3-fluoro-2-hydroxybenzoicacid
• 1702676-05-8
• EN300-1071314
• MFCD22415148
• AKOS034099568
• E92272
• Z1504674334
• CS-0193673
• 4-chloro-3-fluoro-2-hydroxybenzoic acid

• Inchi： 1S/C7H4ClFO3/c8-4-2-1-3(7(11)12)6(10)5(4)9/h1-2,10H,(H,11,12)
• InChI Key： VMGOWVXQNVKYON-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(Cl)C(F)=C1O

Computed Properties

• Exact Mass: 189.9832998g/mol
• Monoisotopic Mass: 189.9832998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-chloro-3-fluoro-2-hydroxybenzoic acid

4-Chloro-3-fluoro-2-hydroxybenzoic Acid (CAS No. 1702676-05-8): A Comprehensive Overview

4-Chloro-3-fluoro-2-hydroxybenzoic acid (CAS No. 1702676-05-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its chloro, fluoro, and hydroxy functional groups, which contribute to its distinct properties and reactivity.

The molecular formula of 4-chloro-3-fluoro-2-hydroxybenzoic acid is C₈H₅ClFO₃, and its molecular weight is approximately 199.52 g/mol. The presence of the chloro and fluoro substituents on the benzene ring imparts significant electronic effects, making the molecule highly reactive and suitable for a wide range of synthetic transformations. The hydroxy group, on the other hand, provides additional functionality that can be exploited in various chemical reactions.

In the realm of pharmaceutical research, 4-chloro-3-fluoro-2-hydroxybenzoic acid has shown promise as a building block for the synthesis of novel drugs. Its unique combination of functional groups allows for the creation of compounds with diverse biological activities. For instance, recent studies have explored the use of this compound in the development of anti-inflammatory agents and anticancer drugs. The chloro and fluoro substituents can enhance the lipophilicity of the molecule, improving its ability to cross cell membranes and reach target sites within cells.

Beyond pharmaceuticals, 4-chloro-3-fluoro-2-hydroxybenzoic acid has also found applications in agrochemicals. Its reactivity and functional versatility make it an attractive starting material for the synthesis of herbicides and fungicides. Researchers have reported that derivatives of this compound exhibit potent activity against a variety of plant pathogens, making them valuable candidates for the development of new agricultural products.

In materials science, 4-chloro-3-fluoro-2-hydroxybenzoic acid has been investigated for its potential use in the synthesis of advanced materials with unique properties. For example, it can be used as a monomer in the preparation of polymers with enhanced thermal stability and mechanical strength. The presence of the hydroxy group allows for the formation of hydrogen bonds, which can improve the overall performance of these materials.

The synthesis of 4-chloro-3-fluoro-2-hydroxybenzoic acid typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include halogenation reactions followed by hydroxylation steps. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for producing this compound, such as using catalytic systems that minimize waste generation and energy consumption.

In terms of safety and handling, 4-chloro-3-fluoro-2-hydroxybenzoic acid should be stored in a cool, dry place away from incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to prevent skin contact and inhalation. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal.

The future prospects for 4-chloro-3-fluoro-2-hydroxybenzoic acid are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. As scientists delve deeper into the chemistry of this compound, it is likely that we will see even more innovative uses in various industries.